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Compound of Interest

Compound Name: Resorcinol

Cat. No.: B1680541 Get Quote

Resorcinol, a benzenediol with various industrial and pharmaceutical applications, requires

careful handling and disposal due to its potential health and environmental hazards. This guide

provides essential safety and logistical information for the proper disposal of resorcinol in a

laboratory setting, ensuring the safety of personnel and compliance with regulations.

Immediate Safety and Spill Response
In the event of a resorcinol spill, immediate and appropriate action is crucial to mitigate

exposure and prevent environmental contamination.

Personal Protective Equipment (PPE): Before handling resorcinol, ensure you are equipped

with the following:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or a face shield.

Body Protection: A lab coat or chemical-resistant suit.

Respiratory Protection: For larger spills or in areas with inadequate ventilation, a NIOSH-

approved respirator is recommended.

Spill Cleanup Procedure:
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Evacuate and Secure: Evacuate all non-essential personnel from the spill area and secure

the entrance.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, cover the area with dry lime, sand, or soda ash.[1] For solid

spills, moisten the material to prevent dust formation or use a HEPA-filter vacuum for

cleanup.[1]

Collection: Carefully collect the spilled material and absorbents into a sealed, labeled

container for disposal.

Decontamination: Wash the spill area thoroughly after the cleanup is complete.

Do NOT wash spills into the sewer system.[1]

Step-by-Step Disposal Protocol
The disposal of resorcinol and its contaminated materials must be handled as hazardous

waste. Adherence to local, state, and federal regulations is mandatory.

Waste Identification and Segregation:

Identify all waste containing resorcinol, including pure resorcinol, solutions, and

contaminated materials (e.g., gloves, absorbent pads, and empty containers).

Segregate resorcinol waste from other laboratory waste streams to prevent incompatible

chemical reactions. Resorcinol is incompatible with oxidizing agents, acids, iron and its

salts, and several other compounds.[1]

Packaging and Labeling:

Place resorcinol waste into a suitable, tightly closed, and properly labeled container.[2]

The label should clearly indicate "Hazardous Waste" and "Resorcinol."

Storage:
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Store the sealed waste containers in a cool, dry, and well-ventilated area, away from direct

sunlight and incompatible materials.[3]

Disposal Method:

The recommended method for disposing of resorcinol is through incineration. The

material should be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[2][4]

Alternatively, surplus and non-recyclable resorcinol can be offered to a licensed disposal

company.[2]

Consult with Authorities:

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and local environmental regulatory agencies for specific guidance on

acceptable disposal practices.[4][5] Generators of waste containing resorcinol (≥100

kg/mo ) must adhere to EPA regulations concerning storage, transportation, treatment, and

disposal.[4]

Quantitative Data Summary
For the safety of personnel handling resorcinol, it is important to be aware of the established

workplace exposure limits.

Agency
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

NIOSH
45 mg/m³ (10 ppm) over a 10-

hour workshift

90 mg/m³ (20 ppm) for any 15-

minute work period

ACGIH
45 mg/m³ (10 ppm) over an 8-

hour workshift
90 mg/m³ (20 ppm)

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[1]
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The following diagram illustrates the decision-making process for the proper disposal of

resorcinol waste in a laboratory setting.
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Caption: A flowchart outlining the key steps for the safe disposal of resorcinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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